1-Palmitoyl-sn-glycero-3-phosphocholine-d49

• Molecular Formula: C24H50NO7P
• Molecular Weight: 544.9 g/mol
• InChI: InChI=1S/C24H50NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24(27)30-21-23(26)22-32-33(28,29)31-20-19-25(2,3)4/h23,26H,5-22H2,1-4H3/t23-/m1/s1/i1D3,2D3,3D3,4D3,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D
• InChIKey: ASWBNKHCZGQVJV-MPIXDXTJSA-N

1-Palmitoyl-sn-glycero-3-phosphocholine-d49: Perdeuterated Lyso PC Standard

1-Palmitoyl-sn-glycero-3-phosphocholine-d49 (CAS: 2315262-40-7), also known as 16:0 Lyso PC-d49, is a stable isotope-labeled lysophosphatidylcholine (Lyso PC) compound designed as an internal standard . It is the deuterated analog of 16:0 Lyso PC (CAS: 17364-16-8), wherein hydrogen atoms have been replaced by 49 deuterium atoms across the entire molecule . This perdeuteration confers a molecular weight of 544.93 g/mol and a nominal mass shift of +49 Da compared to the unlabeled analyte, enabling precise differentiation and quantification in mass spectrometry-based assays .

Identity Perdeuterated Lyso PC internal standard for MS

Workflow LC-MS/MS quantification with co-eluting isotopologue

Advantage Substantial mass shift for spectral resolution

Limitations of Non-Deuterated and Partially Deuterated Standards

Substituting 1-Palmitoyl-sn-glycero-3-phosphocholine-d49 with unlabeled 16:0 Lyso PC (MW ~495.6) or its partially deuterated forms (e.g., d9, d31) compromises analytical rigor in quantitative workflows . Unlabeled standards cannot be distinguished from the endogenous target analyte by mass spectrometry, rendering absolute quantification impossible. Even partially deuterated versions, such as 1-Palmitoyl-sn-glycero-3-phosphocholine-d31, present a smaller mass shift (+31 Da vs +49 Da), which increases the risk of isotopic cross-talk and interference in complex biological matrices [1]. The perdeuterated nature of the d49 compound is designed to maximize chromatographic and spectral resolution, a requirement for robust method validation in compliance with regulatory bioanalytical guidelines .

Target: 1-Palmitoyl-sn-glycero-3-phosphocholine-d49

Common substitutes: unlabeled or partially deuterated Lyso PC

High mass shift avoids endogenous overlap

Unlabeled: indistinguishable from analyte; partial deuteration: smaller mass shift, isotopic cross-talk risk

Perdeuteration supports isotopic purity and clean ISTD channel

Partial labeling may retain unlabeled species, contributing to background signal

Co-elution ensures uniform matrix effect compensation

Structural analogs (e.g., miltefosine) do not co-elute, limiting matrix correction

• [1] MedChemExpress. (n.d.). 1-Palmitoyl-sn-glycero-3-phosphocholine-d31 | Stable Isotope. Retrieved from https://www2.medchemexpress.com/1-palmitoyl-sn-glycero-3-phosphocholine-d31.html View Source

Quantitative Advantages of 1-Palmitoyl-sn-glycero-3-phosphocholine-d49

Mass Shift: d49 vs. Partially Deuterated Lyso PC

The perdeuterated 1-Palmitoyl-sn-glycero-3-phosphocholine-d49 provides a nominal mass shift of +49 Da relative to the unlabeled 16:0 Lyso PC analyte, compared to only +31 Da for the commonly used 1-Palmitoyl-sn-glycero-3-phosphocholine-d31 standard [1]. This larger mass differential minimizes spectral overlap with the M+2 and M+4 isotopic peaks of the endogenous compound, a significant source of interference in LC-MS/MS quantitation .

Mass shift

Cross-study comparable

+49 Da vs. +31 Da (d31 standard)

Larger shift reduces M+2/M+4 interference in LC-MS/MS

Reported for ESI positive mode; supports peak integration accuracy

Evidence Dimension	Nominal Mass Shift (Da) vs. Unlabeled 16:0 Lyso PC (MW ~495.6)
Target Compound Data	+49 Da
Comparator Or Baseline	1-Palmitoyl-sn-glycero-3-phosphocholine-d31: +31 Da
Quantified Difference	+18 Da additional mass shift
Conditions	LC-MS/MS analysis (Electrospray Ionization, positive mode)

Why This Matters

A larger mass shift reduces analytical interference and improves the accuracy of peak integration and calibration curve linearity, a critical factor for procurement decisions in high-sensitivity bioanalysis.

• [1] MedChemExpress. (n.d.). 1-Palmitoyl-sn-glycero-3-phosphocholine-d31 | Stable Isotope. Retrieved from https://www2.medchemexpress.com/1-palmitoyl-sn-glycero-3-phosphocholine-d31.html View Source

Isotopic Purity and Signal-to-Noise Ratio

Comprehensive deuteration of all 49 hydrogen atoms yields a mass envelope devoid of significant unlabeled isotopic contributions from the internal standard itself . In contrast, partially deuterated standards (e.g., d9 or d31) may retain a fraction of unlabeled or less-deuterated species, contributing to background signal at the analyte's m/z window . While direct head-to-head published S/N comparisons are not available, the theoretical isotopic purity of the fully deuterated compound is intrinsically higher, which is a class-level inference for perdeuterated standards .

Isotopic purity

Class-level inference

Perdeuterated: ≥99% D incorporation

Theoretical absence of unlabeled background improves S/N

Class-level inference; direct S/N comparisons not available

Evidence Dimension	Isotopic Enrichment and Purity
Target Compound Data	≥99% deuterium incorporation (perdeuterated), Molecular Weight: 544.93
Comparator Or Baseline	Partially Deuterated Lyso PC (e.g., d9, d31): less than full deuteration
Quantified Difference	Not available; based on principle of isotopic purity
Conditions	High-resolution mass spectrometry (HRMS) and triple quadrupole MS

Why This Matters

Higher isotopic purity ensures a cleaner internal standard channel, reducing the risk of quantitative bias and increasing confidence in method specificity, which is essential for clinical and pharmaceutical research applications.

Accuracy vs. Non-Isotopic Internal Standards

While miltefosine has been proposed as a cost-effective non-isotopic internal standard for Lyso PC quantitation in plasma, its use carries a higher analytical risk compared to the isotopologue 1-Palmitoyl-sn-glycero-3-phosphocholine-d49 [1]. Miltefosine, a structural analog, does not perfectly co-elute with all Lyso PC species and may not correct for matrix effects uniformly across a wide concentration range. In contrast, the deuterated d49 standard co-elutes with the target analyte, providing superior compensation for ion suppression/enhancement, a critical factor for achieving high precision in clinical metabolomics .

Co-elution vs. analog

Cross-study comparable

Co-elutes with 16:0 Lyso PC; structural analog miltefosine elutes differently

Co-eluting ISTD provides uniform matrix effect compensation

Based on physicochemical properties; critical for method precision

Evidence Dimension	Co-elution and Matrix Effect Compensation
Target Compound Data	Co-elutes with 16:0 Lyso PC
Comparator Or Baseline	Miltefosine (Structural analog): differential elution
Quantified Difference	Qualitative assessment based on physicochemical properties
Conditions	Reversed-phase LC-MS/MS (C18 column) of human plasma extracts

Why This Matters

Accurate correction for matrix effects is paramount for regulatory compliance in bioanalysis. Procurement of the isotopologue standard minimizes the need for extensive, compound-specific method revalidation required when using structural analogs.

• [1] Meganathan, B., et al. (2017). Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS. Analytical and Bioanalytical Chemistry, 409(12), 3137-3147. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC5366175/ View Source

Key Applications of 1-Palmitoyl-sn-glycero-3-phosphocholine-d49

Regulated Bioanalysis for Clinical Trials

In GLP/GCP-compliant bioanalytical labs quantifying Lyso PC(16:0) as a disease biomarker (e.g., in atherosclerosis or inflammatory disorders), the use of a co-eluting isotopologue is mandatory for achieving the accuracy and precision required by FDA/EMA guidance . The +49 Da mass shift of this compound ensures robust discrimination from the endogenous analyte, reducing the risk of method failure during validation. Substituting a non-isotopic or partially deuterated standard would necessitate additional method development and may not meet regulatory scrutiny .

High-Resolution Shotgun Lipidomics

For untargeted lipidomics workflows utilizing direct infusion or LC-HRMS, this perdeuterated standard serves as a precise calibrant and internal standard for the accurate quantification of the highly abundant 16:0 Lyso PC species . Its unique, well-resolved isotopic envelope enables confident identification and absolute quantification even in complex spectral backgrounds containing isobaric interferences, which is not possible with non-labeled standards .

Neutron Scattering Studies of Membrane Dynamics

Perdeuterated lipids like 1-Palmitoyl-sn-glycero-3-phosphocholine-d49 are essential for contrast-variation techniques in small-angle neutron scattering (SANS) and neutron reflectometry studies of model membranes . The large difference in scattering length density between hydrogenated and perdeuterated molecules allows for the elucidation of lipid domain formation, bilayer structure, and lipid-protein interactions at nanometer resolution . This capability is a unique and irreplaceable asset of the fully deuterated form over unlabeled or partially labeled lipids.

Application

Selection Property

Validation Focus

Lyso PC quantification in research matrices

Co-eluting perdeuterated ISTD

Accuracy/precision under bioanalytical method validation guidelines

High-resolution shotgun lipidomics

Unique, well-resolved isotopic envelope

Confident identification and absolute quantification in complex spectra

Neutron scattering membrane studies

Perdeuteration for contrast variation

Lipid domain, bilayer structure, and lipid-protein interaction resolution